Cas no 1309933-01-4 (5-Bromo-1,3-difluoro-2-propoxybenzene)
1309933-01-4 structure
Product Name:5-Bromo-1,3-difluoro-2-propoxybenzene
CAS No:1309933-01-4
MF:C9H9BrF2O
MW:251.067969083786
CID:5075101
PubChem ID:91658484
Update Time:2024-11-04
5-Bromo-1,3-difluoro-2-propoxybenzene Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-1,3-difluoro-2-propoxybenzene
- 1-Bromo-3,5-difluoro-4-n-propyloxybenzene
- 1309933-01-4
- E91777
- CS-0192183
-
- MDL: MFCD18917885
- Inchi: 1S/C9H9BrF2O/c1-2-3-13-9-7(11)4-6(10)5-8(9)12/h4-5H,2-3H2,1H3
- InChI Key: NKSUOXIHAGRDGG-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(=C(C=1)F)OCCC)F
Computed Properties
- Exact Mass: 249.98048g/mol
- Monoisotopic Mass: 249.98048g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 9.2
5-Bromo-1,3-difluoro-2-propoxybenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR00HT05-1g |
1-Bromo-3,5-difluoro-4-n-propyloxybenzene |
1309933-01-4 | 97% | 1g |
$159.00 | 2025-02-12 | |
| Aaron | AR00HT05-100mg |
1-Bromo-3,5-difluoro-4-n-propyloxybenzene |
1309933-01-4 | 97% | 100mg |
$35.00 | 2025-02-12 | |
| Aaron | AR00HT05-250mg |
1-Bromo-3,5-difluoro-4-n-propyloxybenzene |
1309933-01-4 | 97% | 250mg |
$59.00 | 2025-02-12 | |
| 1PlusChem | 1P00HSRT-100mg |
1-Bromo-3,5-difluoro-4-n-propyloxybenzene |
1309933-01-4 | 97% | 100mg |
$17.00 | 2023-12-22 | |
| 1PlusChem | 1P00HSRT-250mg |
1-Bromo-3,5-difluoro-4-n-propyloxybenzene |
1309933-01-4 | 97% | 250mg |
$28.00 | 2023-12-22 | |
| 1PlusChem | 1P00HSRT-1g |
1-Bromo-3,5-difluoro-4-n-propyloxybenzene |
1309933-01-4 | 97% | 1g |
$73.00 | 2023-12-22 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1262853-100mg |
5-Bromo-1,3-difluoro-2-propoxybenzene |
1309933-01-4 | 97% | 100mg |
¥151.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1262853-250mg |
5-Bromo-1,3-difluoro-2-propoxybenzene |
1309933-01-4 | 97% | 250mg |
¥404.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1262853-1g |
5-Bromo-1,3-difluoro-2-propoxybenzene |
1309933-01-4 | 97% | 1g |
¥1213.00 | 2024-08-09 |
5-Bromo-1,3-difluoro-2-propoxybenzene Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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